![molecular formula C16H13BrN2O2S B3452129 6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone](/img/structure/B3452129.png)
6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone
Overview
Description
6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a quinazolinone derivative that has shown promising results in various studies for its biological activities.
Mechanism of Action
The mechanism of action of 6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone is not fully understood, but it has been reported to act through various pathways. It has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, inhibiting cell cycle progression, and suppressing angiogenesis. Additionally, it has been reported to exhibit antimicrobial activity by disrupting the cell membrane and inhibiting DNA replication.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and suppress angiogenesis. Additionally, it has been reported to exhibit antimicrobial activity and inhibit the growth of bacteria and fungi. This compound has also been reported to exhibit anti-inflammatory activity and reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of 6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone for lab experiments include its ease of synthesis, high yield, and potential applications in various fields, including medicinal chemistry and drug discovery. However, the limitations of this compound include its low solubility in water and its potential toxicity, which requires caution when handling and using this compound in experiments.
Future Directions
There are various future directions for the research on 6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone. One potential direction is the development of new derivatives of this compound with improved biological activities and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including cancer therapy, antimicrobial therapy, and anti-inflammatory therapy. Furthermore, the potential applications of this compound in combination with other drugs or therapies should also be explored.
Scientific Research Applications
6-bromo-3-(2-methoxyphenyl)-2-(methylthio)-4(3H)-quinazolinone has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit various biological activities, including anticancer, antitumor, and antimicrobial activities. This compound has shown promising results in various in vitro and in vivo studies, and it has been identified as a potential lead compound for the development of new drugs.
properties
IUPAC Name |
6-bromo-3-(2-methoxyphenyl)-2-methylsulfanylquinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O2S/c1-21-14-6-4-3-5-13(14)19-15(20)11-9-10(17)7-8-12(11)18-16(19)22-2/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDUGTJMAEYVKAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C3=C(C=CC(=C3)Br)N=C2SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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